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Compound of Interest

2-Naphthylhydrazine
Compound Name:
hydrochloride

cat. No.: B1297821

An In-depth Technical Guide to the Proper Storage and Handling of 2-Naphthylhydrazine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe storage
and handling of 2-Naphthylhydrazine hydrochloride (CAS No. 2243-58-5). Adherence to
these protocols is critical to ensure the safety of laboratory personnel and to maintain the
integrity of the compound for research and development purposes.

Chemical and Physical Properties

2-Naphthylhydrazine hydrochloride is a synthetic organic compound utilized as a reagent in
various chemical syntheses, including the preparation of dyes and pharmaceuticals.[1] It
appears as a white to off-white or pale yellow crystalline powder.[1][2]

Table 1: Physical and Chemical Properties of 2-Naphthylhydrazine Hydrochloride
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Property Value Source(s)
CAS Number 2243-58-5 [1][2][3]
Molecular Formula C10H11CIN2 [1]
Molecular Weight 194.66 g/mol [21[31[4]

White to off-white/pale yellow
Appearance , [1][2]
crystalline powder

_ _ 123°C or 211°C (discrepancy
Melting Point ) [2][5]
in reported values)

N ) 362.9°C at 760 mmHg
Boiling Point ) [6]
(predicted for free base)

N Soluble in water, slightly
Solubility ] [1]
soluble in DMSO

5.66 + 0.70 (predicted for free
pKa [7]
base)

Storage and Stability

Proper storage is crucial to maintain the stability and purity of 2-Naphthylhydrazine
hydrochloride.

Recommended Storage Conditions:
o Temperature: Store in a cool, dry place at a temperature between 2°C and 8°C.[1][3][8]

o Atmosphere: For long-term storage, it is recommended to keep the compound under an inert
atmosphere (e.g., nitrogen or argon).[1]

o Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[3][8]

o Light: Store in a dark place, as prolonged exposure to light may degrade the compound.
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Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[6]
Hydrazine derivatives can react vigorously with such substances.

Safe Handling and Personal Protective Equipment
(PPE)

2-Naphthylhydrazine hydrochloride is classified as harmful and an irritant. It is also
considered a potential carcinogen, a common hazard associated with hydrazine derivatives.[7]
[8][9] Therefore, strict adherence to safety protocols is mandatory.

Engineering Controls:

o Always handle this compound within a certified chemical fume hood to minimize inhalation of
dust or vapors.[8]

o Ensure a safety shower and eyewash station are readily accessible.[8]

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.[7][8]

e Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves).[7][8]

o Skin and Body Protection: A lab coat must be worn. Ensure that skin is not exposed.[7][8]

» Respiratory Protection: For situations where dust or aerosols may be generated, a
NIOSH/MSHA-approved respirator is required.[8]

Hygiene Practices:
» Do not eat, drink, or smoke in the laboratory.[8]
e Wash hands thoroughly after handling the compound.[8]

o Contaminated clothing should be removed and laundered before reuse.[3]

Experimental Protocols
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The following is a generalized workflow for handling 2-Naphthylhydrazine hydrochloride in a
laboratory setting. This should be adapted to specific experimental needs and incorporated into
a lab-specific Standard Operating Procedure (SOP).

Experimental Workflow for Handling 2-Naphthylhydrazine Hydrochloride
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Caption: A generalized workflow for the safe handling of 2-Naphthylhydrazine hydrochloride.
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Hazard Mitigation and Emergency Procedures

Understanding the potential hazards and having a clear emergency plan is crucial.

Hazard Mitigation Strategies

Potential Hazards Inhqlanon Ha_zar_d
(Respiratory lIrritation)

Skin and Eye Contact
(Irritation)

Ingestion Hazard
(Harmful if Swallowed)

Potential Carcinogen

'

:

'

\

Mitigation Strategies Use Chemical Fume Hood

Wear Appropriate PPE

No Eating/Drinking in Lab

Follow Strict Handling Protocols

Click to download full resolution via product page

Caption: Logical relationship between potential hazards and their corresponding mitigation

strategies.

First Aid Measures:

immediate medical attention.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[3]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[8]

Spill and Waste Disposal:
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o Spills: In case of a small spill, carefully absorb the material with an inert absorbent material
and place it in a sealed container for disposal. For larger spills, evacuate the area and
contact environmental health and safety personnel.

o Waste Disposal: Dispose of waste in a designated hazardous waste container in accordance
with local, state, and federal regulations. Do not dispose of it down the drain.[8]

Potential Biological Sighaling Pathways

While the specific signaling pathways affected by 2-Naphthylhydrazine hydrochloride are not
well-documented, research on related hydrazine compounds in the context of cancer suggests
potential mechanisms of action. For instance, hydrazine sulfate has been proposed to inhibit
gluconeogenesis and the activity of tumor necrosis factor-alpha (TNF-a). Other hydrazine
derivatives, like hydralazine, have been shown to inhibit DNA methyltransferase 1 (DNMT1).
[10]

The following diagram illustrates a generalized, hypothetical signaling pathway that could be
influenced by a hydrazine-containing compound, based on the known effects of related
molecules.

Hypothesized Signaling Pathway Inhibition by Hydrazine Derivatives

Hydrazine Derivative
(e.g., 2-Naphthylhydrazine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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